![molecular formula C11H19FN2O B1489110 4-(Fluoromethyl)-1-prolylpiperidine CAS No. 2003996-47-0](/img/structure/B1489110.png)
4-(Fluoromethyl)-1-prolylpiperidine
Overview
Description
Fluoromethyl groups are often used in medicinal chemistry due to their ability to modify the chemical and physical properties of therapeutic agents . The presence of fluorine atoms can enhance the stability, selectivity, and potency of the drug molecules.
Chemical Reactions Analysis
Fluorinated compounds can participate in various chemical reactions. The reactivity of these compounds can be influenced by the presence of fluorine atoms . For example, fluorine substitution can dramatically influence the chemical outcome of reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, can be determined through various experimental techniques . Fluorine atoms can significantly influence these properties.Safety and Hazards
Future Directions
The field of fluorinated compounds is continuously evolving, with new synthetic methods and applications being developed . Future research may focus on improving the selectivity of fluorination reactions, developing new fluorinated drugs, and exploring the unique properties of fluorinated compounds .
properties
IUPAC Name |
[4-(fluoromethyl)piperidin-1-yl]-pyrrolidin-2-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19FN2O/c12-8-9-3-6-14(7-4-9)11(15)10-2-1-5-13-10/h9-10,13H,1-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGKWQKGHJDEXJI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C(=O)N2CCC(CC2)CF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19FN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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